![molecular formula C6H5F5O2 B2627386 (E)-4,4,5,5,5-Pentafluoro-3-methylpent-2-enoic acid CAS No. 2361658-52-6](/img/structure/B2627386.png)
(E)-4,4,5,5,5-Pentafluoro-3-methylpent-2-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-4,4,5,5,5-Pentafluoro-3-methylpent-2-enoic acid, also known as PMFA, is a fluorinated carboxylic acid that has gained significant attention in recent years due to its unique properties. PMFA is a highly stable compound that is resistant to degradation, making it an ideal candidate for use in various scientific research applications.
Scientific Research Applications
NMR Spectroscopy and Dissociation Constants Research involving 2-Amino-4-fluoro-2-methylpent-4-enoic acid, a compound related to (E)-4,4,5,5,5-Pentafluoro-3-methylpent-2-enoic acid, utilized high-resolution NMR spectroscopy to determine dissociation constants and dynamic chemical shifts. This study highlights the use of NMR-controlled titration in evaluating the chemical properties of fluorinated compounds, underlining the importance of precise analytical techniques in understanding the behavior of complex molecules C. E. Uhlemann et al., 2002.
Microbial Degradation of Fluorinated Compounds A groundbreaking study demonstrated the microbial cleavage of C-F bonds in per- and polyfluoroalkyl substances (PFASs), including compounds structurally similar to (E)-4,4,5,5,5-Pentafluoro-3-methylpent-2-enoic acid. This research presents a novel approach to addressing environmental concerns related to the persistence of PFASs, showcasing the potential for bioremediation strategies in mitigating pollution by fluorinated organics Yaochun Yu et al., 2019.
Advances in Organic Synthesis Studies focusing on the synthesis of biologically active compounds have evaluated derivatives of α,β-unsaturated carboxylic acids, including (E)-3-(3-methoxyphenyl)-2-methylpent-2-enoic acid, which serve as precursors for pharmaceuticals. These investigations demonstrate the utility of fluorinated compounds in creating complex molecular architectures, contributing to the development of new drugs and materials J. Rzymkowski and A. Piątek, 2016.
Photochemical Studies Photoisomerization studies involving compounds closely related to (E)-4,4,5,5,5-Pentafluoro-3-methylpent-2-enoic acid shed light on the intricate mechanisms of light-induced molecular transformations. These insights are crucial for applications in synthetic chemistry and the development of photoresponsive materials R. F. Childs et al., 1983.
Environmental Fate of Fluorinated Compounds Research on the environmental fate of fluorinated compounds, including those structurally akin to (E)-4,4,5,5,5-Pentafluoro-3-methylpent-2-enoic acid, highlights the challenges and breakthroughs in understanding and managing the persistence of such chemicals in nature. These studies inform environmental policies and practices aimed at reducing the impact of fluorinated pollutants G. G. Furin et al., 1997.
properties
IUPAC Name |
(E)-4,4,5,5,5-pentafluoro-3-methylpent-2-enoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F5O2/c1-3(2-4(12)13)5(7,8)6(9,10)11/h2H,1H3,(H,12,13)/b3-2+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIMGIZANJZSIPW-NSCUHMNNSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)O)C(C(F)(F)F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C(=O)O)/C(C(F)(F)F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-4,4,5,5,5-Pentafluoro-3-methylpent-2-enoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.